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For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS2802 is a synthetic agonist for the P2Y14 receptor, a G protein-coupled receptor (GPCR)
belonging to the P2Y family of purinergic receptors. The P2Y14 receptor is activated by
endogenous nucleotide sugars, most notably UDP-glucose. This receptor is expressed in
various tissues and cell types, including immune cells, and is implicated in inflammatory
responses. MRS2802 serves as a valuable pharmacological tool for investigating the
physiological and pathological roles of the P2Y14 receptor. These application notes provide
detailed protocols for in vitro assays to characterize the activity of MRS2802.

Mechanism of Action

MRS2802 selectively binds to and activates the P2Y14 receptor. The P2Y14 receptor is
coupled to inhibitory G proteins of the Gi/o family.[1][2] Upon agonist binding, the activated Gi/o
protein inhibits the activity of adenylyl cyclase, leading to a decrease in the intracellular
concentration of the second messenger cyclic adenosine monophosphate (CAMP).[1][2] In
some cellular contexts, activation of the P2Y14 receptor can also lead to the mobilization of
intracellular calcium. The downstream signaling events stemming from P2Y 14 receptor
activation are involved in modulating cellular functions, particularly in the context of
inflammation.
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Data Presentation

The following table summarizes the quantitative data for MRS2802 activity at the human
P2Y14 receptor.

Parameter Value Assay Type Cell Line Reference
Human P2Y14 MedchemExpres
EC50 63 nM CAMP Assay )
expressing cells S
Competitive
Ki Not Available Radioligand - -

Binding Assay

Signaling Pathway Diagram

The following diagram illustrates the primary signaling pathway activated by MRS2802 through
the P2Y14 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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